molecular formula C6H8ClNO3 B8331788 Allyloxycarbonylaminoacetyl chloride

Allyloxycarbonylaminoacetyl chloride

Cat. No.: B8331788
M. Wt: 177.58 g/mol
InChI Key: GJQIJBRQGLRYBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Allyloxycarbonylaminoacetyl chloride is a useful research compound. Its molecular formula is C6H8ClNO3 and its molecular weight is 177.58 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H8ClNO3

Molecular Weight

177.58 g/mol

IUPAC Name

prop-2-enyl N-(2-chloro-2-oxoethyl)carbamate

InChI

InChI=1S/C6H8ClNO3/c1-2-3-11-6(10)8-4-5(7)9/h2H,1,3-4H2,(H,8,10)

InChI Key

GJQIJBRQGLRYBM-UHFFFAOYSA-N

Canonical SMILES

C=CCOC(=O)NCC(=O)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5.7 ml of thionyl chloride are added at 0° to 3.18 g of allyloxycarbonylaminoacetic acid. At the same temperature, the mixture is then stirred under a protective gas for 2 hours. It is then diluted with absolute toluene and concentrated in a rotary evaporator. IR (CH2Cl2): 3435, 1800, 1725 cm-1.
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5.7 mL
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Synthesis routes and methods II

Procedure details

A solution of N-(allyloxycarbonyl)glycine (described in Chem. Pharm. Bull., 48, 716 (2000); 600 mg, 3.77 mmol) in dichloromethane (15 ml) was cooled to 0° C., and N,N-dimethylformamide (0.03 ml) and oxalyl chloride (0.6 g, 4.7 mmol) were added thereto. The mixture was stirred at room temperature for 1 hour, then toluene was added thereto, and the solvent was distilled off under reduced pressure to give crude 2-(allyloxycarbonylamino)acetyl chloride.
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0.6 g
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